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Compound Focus: Osmundalin

CAS No.: 54835-71-1

Cat. No.: S12768956

What We Know About Osmundalin

Osmundalin is a natural compound found in various fern and fungal species. The table below summarizes

its core characteristics based on current research.

Aspect Details
Chemical Nature Glucoside of (-)-osmundalactone (a lactone) [1] [2].
Natural Sources Ferns (e.g., Angiopteris species, Osmunda japonica) and mushrooms (e.g.,

Tapinella atrotomentosa) [1] [3] [2].
Isolated Aglycone (-)-Osmundalactone (also called (-)-epi-osmundalactone) [1] [2].

Reported Anti-adipogenic (inhibits fat cell formation), anti-inflammatory, antimicrobial, and
Bioactivities antioxidant effects [1] [3] [2].

Experimental Context and Considerations

While direct protocols for osmundalin aren't available, insights from related research can guide your

experimental planning.
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¢ Isolation and Handling: Osmundalin has been isolated from plant rhizomes using methanol
extraction, followed by sequential solvent partitioning and chromatographic purification [1]. The
compound is sensitive to hydrolysis, which releases its active aglycone, (-)-osmundalactone [2].
¢ Bioactivity Assessment: Research on (-)-osmundalactone shows it has been evaluated in standard
biological models:
o Anti-adipogenic Activity: Tested in the 3T3-L1 cell line (mouse pre-adipocytes), measuring
inhibition of lipid production [1].
o Anti-inflammatory Activity: Tested in the RAW 264.7 cell line (mouse macrophage),
measuring inhibition of nitrite production [1].
o Antimicrobial Activity: Evaluated against resistant bacterial strains like Acinetobacter
baumannii and ESBL-producing E. coli using microdilution methods to determine Minimum
Inhibitory Concentration [2].

To help visualize the general workflow for discovering bioactive compounds from natural sources, which is

applicable to esmundalin, see the following diagram.
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FAQs Based on Available Data

What is the relationship between osmundalin and (-)-osmundalactone? Osmundalin is the glucoside
(sugar-bound) form of (-)-osmundalactone. The aglycone, (-)-osmundalactone, is the core bioactive structure

and can be released from esmundalin through hydrolysis [2].

Which organisms produce osmundalin or (-)-osmundalactone? The compound has been isolated from
both ferns (e.g., Angiopteris helferiana, Osmunda japonica) and fungi (e.g., the mushroom Tapinella

atrotomentosa) [1] [3] [2].

What biological activities have been reported? Research indicates potential for:

Metabolic Health: Anti-adipogenic effects in cell models [1].
Inflammation Reduction: Anti-inflammatory activity in macrophage cells [1].
Infection Control: Antibacterial effects against drug-resistant bacteria [2].

Antioxidant Properties: Contributes to oxidative stress reduction [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Anti-Adipogenic and Anti-Inflammatory Activities of (=) [pmc.ncbi.nim.nih.gov]
2. Bioactivity-Guided Isolation of Antimicrobial and ... [mdpi.com]
3. Phytochemical Constituents from the Rhizomes of Osmunda ... [semanticscholar.org]

To cite this document: Smolecule. [Osmundalin experimental challenges]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b12768956#0smundalin-experimental-

challenges]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s12768956?utm_src=pdf-body-img
https://www.smolecule.com/products/s12768956?utm_src=pdf-body
https://www.smolecule.com/products/s12768956?utm_src=pdf-body
https://www.smolecule.com/products/s12768956?utm_src=pdf-body
https://www.mdpi.com/1420-3049/23/5/1082
https://www.smolecule.com/products/s12768956?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144557/
https://www.semanticscholar.org/paper/aeca1c29c47fa56f646d7c7b85917c897b668308
https://www.mdpi.com/1420-3049/23/5/1082
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144557/
https://www.mdpi.com/1420-3049/23/5/1082
https://www.semanticscholar.org/paper/aeca1c29c47fa56f646d7c7b85917c897b668308
https://www.smolecule.com/products/s12768956?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144557/
https://www.mdpi.com/1420-3049/23/5/1082
https://www.semanticscholar.org/paper/aeca1c29c47fa56f646d7c7b85917c897b668308
https://www.smolecule.com/products/b12768956#osmundalin-experimental-challenges
https://www.smolecule.com/products/b12768956#osmundalin-experimental-challenges
https://www.smolecule.com/products/b12768956#osmundalin-experimental-challenges
https://www.smolecule.com/products/s12768956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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